Cas no 38313-16-5 (1,8-dibromo-9,10-Anthracenedione)

• Product Name: 1,8-dibromo-9,10-Anthracenedione
• CAS No: 38313-16-5
• MF: C₁₄H₆Br₂O₂
• MW: 366.004242420197
• CID: 1489236
• Update Time: 2025-10-15

1,8-dibromo-9,10-Anthracenedione Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,8-dibromo-
• 1,8-dibromoanthracene-9,10-dione
• 1,8-dibromo-9,10-Anthracenedione

• Inchi： 1S/C14H6Br2O2/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16/h1-6H
• InChI Key： QIFCTRBXWWHIFG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C3C=CC=C(C=3C(C=21)=O)Br)=O

Computed Properties

• Exact Mass: 363.87338

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1,8-dibromo-9,10-Anthracenedione

Introduction to 1,8-Dibromo-9,10-Anthracenedione (CAS No: 38313-16-5)

1,8-Dibromo-9,10-Anthracenedione is a highly specialized organic compound with the CAS registry number 38313-16-5. This compound belongs to the class of dibrominated anthraquinones, which are derivatives of anthraquinone with bromine substituents at specific positions on the aromatic ring system. The compound is widely recognized for its unique chemical properties and has found applications in various fields, including materials science, pharmaceuticals, and dye chemistry.

The structure of 1,8-Dibromo-9,10-Anthracenedione consists of an anthracene backbone with two bromine atoms attached at the 1 and 8 positions of the molecule. The presence of these bromine atoms introduces significant electronic and steric effects, which influence the compound's reactivity and physical properties. The anthraquinone moiety itself is a well-known polycyclic aromatic hydrocarbon (PAH) derivative with a conjugated system that imparts strong absorption in the visible region of the electromagnetic spectrum.

Recent studies have highlighted the potential of dibrominated anthraquinones as precursors for advanced materials such as conductive polymers and organic semiconductors. For instance, researchers have explored the use of dibrominated anthraquinones in the synthesis of polymeric materials with tailored electronic properties. These materials exhibit excellent charge transport characteristics, making them suitable for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its role in materials science, dibrominated anthraquinones have also been investigated for their potential in medicinal chemistry. The compound's ability to undergo various chemical transformations makes it a valuable intermediate in the synthesis of bioactive molecules. For example, recent research has focused on the use of dibrominated anthraquinones as scaffolds for designing anti-cancer agents with enhanced selectivity and efficacy.

The synthesis of dibrominated anthraquinones typically involves multi-step reactions starting from anthraquinone derivatives. One common approach involves bromination reactions using bromine gas or other brominating agents under controlled conditions to achieve selective substitution at specific positions on the aromatic ring system.

From an environmental perspective, understanding the fate and behavior of dibrominated anthraquinones in natural systems is crucial for assessing their potential impact on ecosystems. Recent studies have examined the degradation pathways of such compounds under various environmental conditions, including photodegradation and microbial transformation.

In conclusion, dibrominated anthraquinones, particularly compounds like dibromoanthracenedione, represent a class of versatile organic molecules with promising applications across multiple disciplines. As research continues to uncover new insights into their properties and potential uses, these compounds are expected to play an increasingly important role in advancing modern science and technology.